Cas no 58062-06-9 ( )

• Product Name: &nbsp
• CAS No: 58062-06-9
• MF: C₁₂H₁₄Cl₂N₂
• MW: 257.158960819244
• CID: 947993
• PubChem ID: 24195592
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-(chloromethyl)-2-methylimidazole,hydrochloride
• NSC191264
• NSC-191264
• DTXSID10638691
• 58062-06-9
• 1-Benzyl-5-(chloromethyl)-2-methyl-1H-imidazole--hydrogen chloride (1/1)
•  

• Inchi： 1S/C12H13ClN2.ClH/c1-10-14-8-12(7-13)15(10)9-11-5-3-2-4-6-11;/h2-6,8H,7,9H2,1H3;1H
• InChI Key： NYARJZNMTCLUIP-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C)N1CC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 220.07689
• Monoisotopic Mass: 256.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82
• LogP: 3.78060